Methanethiol
Methanethiol
Methanethiol, also known as methylmercaptan or CH3SH, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Methanethiol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Methanethiol has been found in human colon tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Methanethiol exists in all eukaryotes, ranging from yeast to humans. Methanethiol is a decomposing cabbage, garlic, and gasoline tasting compound that can be found in a number of food items such as rocket salad (ssp. ), loquat, american butterfish, and atlantic herring. This makes methanethiol a potential biomarker for the consumption of these food products.
Methanethiol is an alkanethiol. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite.
Methyl mercaptan appears as a colorless low-boiling liquid that is denser than water. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 0.002 ppm Source/use/other hazard: From decayed organic matter - pulp mills, oil refineries; highly flammable; liquid burns/frostbite.
Methanethiol is an alkanethiol. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite.
Methyl mercaptan appears as a colorless low-boiling liquid that is denser than water. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 0.002 ppm Source/use/other hazard: From decayed organic matter - pulp mills, oil refineries; highly flammable; liquid burns/frostbite.
Brand Name:
Vulcanchem
CAS No.:
74-93-1
VCID:
VC21307861
InChI:
InChI=1S/CH4S/c1-2/h2H,1H3
SMILES:
CS
Molecular Formula:
CH3SH
CH4S
CH4S
Molecular Weight:
48.11 g/mol
Methanethiol
CAS No.: 74-93-1
Cat. No.: VC21307861
Molecular Formula: CH3SH
CH4S
Molecular Weight: 48.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methanethiol, also known as methylmercaptan or CH3SH, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Methanethiol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Methanethiol has been found in human colon tissue, and has also been detected in multiple biofluids, such as feces, urine, and blood. Methanethiol exists in all eukaryotes, ranging from yeast to humans. Methanethiol is a decomposing cabbage, garlic, and gasoline tasting compound that can be found in a number of food items such as rocket salad (ssp. ), loquat, american butterfish, and atlantic herring. This makes methanethiol a potential biomarker for the consumption of these food products. Methanethiol is an alkanethiol. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. Methyl mercaptan appears as a colorless low-boiling liquid that is denser than water. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 0.002 ppm Source/use/other hazard: From decayed organic matter - pulp mills, oil refineries; highly flammable; liquid burns/frostbite. |
|---|---|
| CAS No. | 74-93-1 |
| Molecular Formula | CH3SH CH4S |
| Molecular Weight | 48.11 g/mol |
| IUPAC Name | methanethiol |
| Standard InChI | InChI=1S/CH4S/c1-2/h2H,1H3 |
| Standard InChI Key | LSDPWZHWYPCBBB-UHFFFAOYSA-N |
| SMILES | CS |
| Canonical SMILES | CS |
| Boiling Point | 42.7 °F at 760 mm Hg (EPA, 1998) 5.9 °C 5.95 °C at 760 mm Hg 6 °C 42.7°F 43°F |
| Colorform | Water-white liquid when below boiling point, or colorless gas |
| Flash Point | 0 °F (EPA, 1998) < -17.78 °Celsius, open cup 0 °F (Open cup) /Liquid/ 0 °F (LESS THAN -18 °C) (OPEN CUP) Flammable gas 0°F NA (Gas) (oc) 0°F (Liquid) |
| Melting Point | -189.4 °F (EPA, 1998) -123.0 °C Mp -123 ° -123 °C -123°C -189.4°F -186°F |
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